Cas no 30669-67-1 (2-Pentanone, 4-methyl-, oxime, (Z)-)

2-Pentanone, 4-methyl-, oxime, (Z)- structure
30669-67-1 structure
Product Name:2-Pentanone, 4-methyl-, oxime, (Z)-
CAS No:30669-67-1
MF:C6H13NO
MW:115.173521757126
CID:1443880
PubChem ID:5325574
Update Time:2025-04-20

2-Pentanone, 4-methyl-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 4-methyl-, oxime, (Z)-
    • 4-Methyl-2-pentanone oxime, (Z)-
    • InChI=1/C6H13NO/c1-5(2)4-6(3)7-8/h5,8H,4H2,1-3H3/b7-6
    • DTXSID70859183
    • NSC1070
    • 105-44-2
    • NSC-562
    • Methyl isobutyl oxime
    • NSC31611
    • NSC-31611
    • LY4F103YKO
    • UNII-LY4F103YKO
    • NSC562
    • 30669-67-1
    • N-((2E)-4-Methyl-2-pentanylidene)hydroxylamine
    • 4-Methyl-2-pentanone oxime
    • USAF AM-4
    • NSC-1070
    • (E)-4-methyl-2-pentanone oxime
    • WLN: QNUY1 & 1Y1 & 1
    • SCHEMBL248805
    • 2-Methyl-4-pentanone oxime
    • 2-Pentanone, 4-methyl-, oxime, (2Z)-
    • (E)-N-(4-methylpentan-2-ylidene)hydroxylamine
    • Q27285127
    • Inchi: 1S/C6H13NO/c1-5(2)4-6(3)7-8/h5,8H,4H2,1-3H3/b7-6-
    • InChI Key: ZKALVNREMFLWAN-SREVYHEPSA-N
    • SMILES: O/N=C(/C)\CC(C)C

Computed Properties

  • Exact Mass: 115.09979
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59
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